2-(4-chlorophenoxy)-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-[3-(4-methoxyphenyl)-6-oxopyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C21H20ClN3O4/c1-28-17-6-2-15(3-7-17)19-10-11-21(27)25(24-19)13-12-23-20(26)14-29-18-8-4-16(22)5-9-18/h2-11H,12-14H2,1H3,(H,23,26)
• InChI Key: GPPSVFLIYSIRMF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

2-(4-chlorophenoxy)-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H20ClN3O4 and its molecular weight is 413.86. The purity is usually 95%.
BenchChem offers high-quality 2-(4-chlorophenoxy)-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-chlorophenoxy)-N-(2-(3-(4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

Chloroacetamide herbicides like acetochlor and alachlor have been studied for their metabolism in human and rat liver microsomes, indicating complex metabolic activation pathways that may lead to carcinogenic outcomes. These studies highlight the potential risks and mechanisms of action of chloroacetamide herbicides in living organisms, which could inform the safety assessment and environmental impact of related compounds (Coleman et al., 2000).

Radiosynthesis for Metabolic Studies

The radiosynthesis of chloroacetanilide herbicides like acetochlor enables studies on their metabolism and mode of action. These methodologies are crucial for understanding how such compounds are broken down and interact within biological systems, which can be applied to research on related chlorophenoxy and acetamide derivatives (Latli & Casida, 1995).

Inhibition of Fatty Acid Synthesis by Chloroacetamides

Research on chloroacetamides like alachlor and metazachlor has shown their potential to inhibit fatty acid synthesis in certain algae, suggesting a mechanism through which these herbicides affect plant growth and development. This information could be relevant for developing new herbicides or understanding the ecological impacts of chloroacetamide and chlorophenoxy compounds (Weisshaar & Böger, 1989).